Cas no 2137483-87-3 (tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate)

Tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate is a specialized carbamate derivative featuring a multifunctional cyclohexyl backbone with hydroxyl and tertiary amine substituents. Its structural complexity allows for versatile applications in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical research. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic manipulations, while the hydroxyl and amine functionalities provide reactive sites for further derivatization. The compound’s well-defined stereochemistry and functional group compatibility make it valuable for constructing complex molecular architectures. Its solubility in common organic solvents facilitates handling in laboratory settings. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules.
tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate structure
2137483-87-3 structure
Product Name:tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate
CAS No:2137483-87-3
MF:C17H35N3O3
MW:329.478104829788
CID:6334540
PubChem ID:165963313
Update Time:2025-06-14

tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1161930
    • tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate
    • 2137483-87-3
    • Inchi: 1S/C17H35N3O3/c1-7-20(11-10-19(5)6)15-12-13(21)8-9-14(15)18-16(22)23-17(2,3)4/h13-15,21H,7-12H2,1-6H3,(H,18,22)
    • InChI Key: YLXNUWXTRLDFTP-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C1)N(CC)CCN(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 329.26784199g/mol
  • Monoisotopic Mass: 329.26784199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų

tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate Pricemore >>

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Additional information on tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate

Comprehensive Overview of tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate (CAS No. 2137483-87-3)

The compound tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate (CAS No. 2137483-87-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a tert-butyl carbamate moiety, a hydroxycyclohexyl ring, and a dimethylaminoethyl-ethylamino side chain. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and metabolic pathways.

In recent years, the demand for tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate has surged due to its relevance in drug discovery and development. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and receptor modulators, especially in the context of neurodegenerative diseases and cancer therapeutics. The compound's ability to interact with amine receptors and enzyme active sites has positioned it as a promising candidate for further investigation.

One of the most frequently asked questions about CAS No. 2137483-87-3 revolves around its synthetic accessibility and purity standards. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound meets the stringent requirements of preclinical studies. Additionally, its solubility profile and stability under physiological conditions are critical factors that influence its applicability in in vitro and in vivo assays.

The tert-butyl carbamate group in this compound serves as a protective moiety, enabling selective deprotection under mild conditions. This feature is particularly advantageous in multi-step synthetic routes, where chemoselectivity and yield optimization are paramount. Moreover, the hydroxycyclohexyl ring introduces a stereochemical element that can be exploited to enhance binding affinity and pharmacokinetic properties of derived molecules.

From an industrial perspective, scalability and cost-effectiveness are key considerations for tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate. Innovations in green chemistry and catalytic processes have significantly improved the efficiency of its production, reducing environmental impact while maintaining high purity. These advancements align with the growing emphasis on sustainable synthesis in the pharmaceutical sector.

Another area of interest is the compound's potential role in drug delivery systems. Its amine-rich structure facilitates interactions with polymeric carriers and nanoparticles, making it a candidate for targeted therapy applications. This aligns with current trends in personalized medicine, where precision and minimal off-target effects are prioritized.

In summary, tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate (CAS No. 2137483-87-3) represents a versatile and strategically important compound in modern chemical research. Its multifaceted applications, from medicinal chemistry to material science, underscore its value in addressing some of the most pressing challenges in healthcare and biotechnology. As research continues to unfold, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.

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